2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2-chloro-6-ethoxy-4-(methylaminomethyl)phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C12H17ClN2O3.ClH/c1-3-17-10-5-8(6-15-2)4-9(13)12(10)18-7-11(14)16;/h4-5,15H,3,6-7H2,1-2H3,(H2,14,16);1H
• InChI Key: LULGKUJGYAWBPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC)Cl)OCC(=O)N.Cl
• Molecular Formula: C12H18Cl2N2O3
• Molecular Weight: 309.19 g/mol

Description

2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride is a chemical compound that has been used in scientific research for various purposes. This compound is also known as A-286982 or A-286982 hydrochloride.

Mechanism of Action

The mechanism of action of 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride involves the inhibition of the dopamine transporter (DAT). DAT is a protein that is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting DAT, this compound increases the concentration of dopamine in the synaptic cleft, leading to an increase in dopamine signaling in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride are related to its mechanism of action. By inhibiting DAT, this compound increases dopamine signaling in the brain, leading to various physiological effects. These effects include an increase in locomotor activity, an increase in the release of prolactin, and a decrease in the release of growth hormone.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride in lab experiments is its selectivity for DAT. This compound does not affect other neurotransmitter transporters, making it an ideal tool for studying the dopamine system's function. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the research on 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride. One of the significant directions is the investigation of its potential therapeutic applications. This compound has been shown to have potential as a treatment for various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Another direction is the development of more potent and selective inhibitors of DAT, which could lead to the development of new treatments for neurological disorders.
Conclusion:
In conclusion, 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride is a chemical compound that has been used in scientific research for various purposes, primarily in the field of neuroscience. This compound acts as a selective inhibitor of DAT, leading to an increase in dopamine signaling in the brain. While there are limitations to its use in lab experiments, this compound has significant potential for future therapeutic applications.

Synthesis Methods

The synthesis of 2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride involves the reaction of 2-chloro-6-ethoxyphenol with N-methyl-N-(2-chloroethyl)amine, followed by the reaction of the resulting product with chloroacetyl chloride. The final product is obtained by treating the intermediate product with hydrochloric acid.

Scientific Research Applications

2-{2-chloro-6-ethoxy-4-[(methylamino)methyl]phenoxy}acetamide hydrochloride has been used in scientific research for various purposes. One of the significant applications of this compound is in the field of neuroscience. It has been used to study the role of the dopamine transporter (DAT) in the brain. This compound acts as a selective inhibitor of DAT and has been used to investigate the dopamine system's function in the brain.